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Compound of Interest

Compound Name: Erbium acetate hydrate

Cat. No.: B12061041

Get Quote

Executive Safety Summary
Immediate Action Required: Treat Erbium Acetate Hydrate as a Category 2 Irritant (Skin/Eye)

and a Specific Target Organ Toxicant (Respiratory Tract). While often classified as low acute

toxicity, the fine particulate nature of the hydrate form presents significant inhalation and ocular

risks during handling.

Quick Reference: PPE Matrix
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Protection Zone Recommended Equipment Critical Specification

Respiratory N95 / P2 Respirator
Required if handling outside a

fume hood.

Ocular Safety Goggles

Side shields alone are

insufficient for fine powders;

use unvented or indirect-vent

goggles to prevent dust entry.

Dermal (Hand) Nitrile Gloves

Min. thickness: 0.11 mm. Latex

is generally acceptable but

Nitrile offers superior

resistance to accidental acidic

solvent splashes.

Body Lab Coat (Cotton/Blend)

Must be buttoned to the neck.

Synthetic fibers (polyester)

should be avoided if using

flammable solvents due to

static discharge risks.

Hazard Identification & Risk Profile
To select the correct PPE, one must understand the mechanism of injury. Erbium acetate
hydrate [Er(CH₃COO)₃[1][2]·xH₂O] presents three primary vectors of exposure:

Inhalation (Primary Risk): As a hydrate, the material often exists as a crystalline powder.

Mechanical friction (scooping, weighing) generates airborne particulates. Inhalation of

lanthanide salts can cause "lanthanide pneumoconiosis" over chronic exposure, and acute

irritation (coughing, shortness of breath) immediately.

Ocular Contact (High Sensitivity): The acetate moiety, upon contact with the moisture of the

eye, can hydrolyze slightly to release acetic acid, causing immediate stinging, redness, and

potential corneal abrasion from the crystal particulates.

Hygroscopic Nature: The "hydrate" designation indicates the molecule absorbs atmospheric

moisture. This can cause the powder to clump, leading researchers to use force to break
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aggregates, which paradoxically releases more fine dust when the clumps fracture.

GHS Classification (Consolidated):

H315: Causes skin irritation.

H319: Causes serious eye irritation.[3][4][5]

H335: May cause respiratory irritation.[3][4][6]

Comprehensive PPE Strategy
A. Respiratory Protection: The Filtration Logic

Standard Operation: All weighing and open-container manipulation should occur within a

certified chemical fume hood operating at a face velocity of 80–100 fpm.

Outside Fume Hood: If a hood is unavailable or the workflow requires benchtop use (e.g.,

instrument loading), a NIOSH-approved N95 or EN 149 FFP2 respirator is mandatory.

Expert Insight: Surgical masks provide zero protection against chemical particulates. The

seal is the primary failure point; ensure a fit test is performed.

B. Hand Protection: Material Selection
While Erbium acetate is not permeating in the same way as aggressive organic solvents, the

carrier solvents used (often water, dilute acids, or alcohols) dictate glove choice.

Routine Handling (Solids): Disposable Nitrile (0.11 mm / 4 mil).

Why: Nitrile resists punctures from crystalline shards better than latex.

Solution Preparation (Acidic/Organic): If dissolving in glacial acetic acid or strong mineral

acids, upgrade to Extended Cuff Nitrile (0.2 mm / 8 mil) to protect the wrist gap between the

glove and lab coat.

C. Eye Protection: The Dust Seal
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Safety glasses with side shields are the minimum standard, but Chemical Goggles are the

preferred standard for Erbium acetate hydrate.

Reasoning: Fine powders drift around side shields. Goggles form a seal against the face,

preventing airborne dust from dissolving in the tear film of the eye.

Operational Protocols
Workflow 1: Safe Weighing & Transfer

Static Control: Dry lanthanide powders are prone to static charge. Use an antistatic gun or

polonium strip near the balance to prevent powder "jumping."

The "Wet" Transfer: When possible, tare the solvent container and add the solid directly to

the solvent, rather than weighing on weigh paper and transferring. This eliminates one dust-

generation step.

Workflow 2: Spill Response
NEVER dry sweep Erbium acetate hydrate. Dry sweeping aerosolizes the dust, maximizing

inhalation risk.

Correct Spill Procedure:

Isolate: Evacuate the immediate area of non-essential personnel.

PPE Up: Don goggles and N95 respirator.

Wet Method: Cover the spill with wet paper towels (water-dampened). This traps the dust.

Clean: Wipe up the paste. Clean the surface with a soap/water solution.[3][5]

Dispose: Place waste in a container labeled "Solid Chemical Waste - Heavy Metals."

Visualization: Risk Assessment & PPE Selection
The following diagram illustrates the decision logic for selecting PPE based on the specific

experimental task.
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Task: Handle Erbium Acetate Hydrate

Is the material Solid or in Solution?

Solid / Powder Aqueous/Acidic Solution

Is Fume Hood Available?

Work inside Hood

Yes

Benchtop Work

No

PPE: Safety Glasses + Nitrile Gloves + Lab Coat PPE: Tight-fitting Goggles + N95 Respirator + Nitrile Gloves

Risk of Splash?

High Risk (Heating/Stirring) Low Risk (Pipetting)

PPE: Face Shield + Chemical Goggles + Long-cuff Nitrile PPE: Safety Glasses + Nitrile Gloves

Click to download full resolution via product page

Caption: Decision logic for PPE selection based on physical state and engineering control

availability.

Disposal & Decontamination
Disposal must comply with local environmental regulations (RCRA in the US). Lanthanides are

generally not classified as acutely toxic hazardous waste, but they should never be flushed

down the drain due to heavy metal accumulation concerns.

Disposal Protocol
Solid Waste: Collect in a dedicated container labeled "Erbium Compounds."
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Aqueous Waste:

Adjust pH to 9–10 using Ammonium Hydroxide or Sodium Hydroxide.

This precipitates Erbium as Erbium Hydroxide (Er(OH)₃), which is insoluble.

Filter the precipitate.

Dispose of the solid filter cake as solid chemical waste.

The filtrate (liquid) can often be neutralized and drain-disposed (verify with local EHS).

Physical & Chemical Data for Safety Planning
Property Value Safety Implication

CAS Number 207234-04-6 (Hydrate) Use for precise SDS lookup.

Appearance Pink crystalline powder
distinctive color helps identify

spills.

Solubility Soluble in water
Easy to clean with wet wipes;

do not dry sweep.

Stability Hygroscopic
Keep containers tightly sealed

to prevent clumping.

Decomposition >300°C
Releases acetic acid vapors

upon thermal decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. americanelements.com [americanelements.com]

2. Erbium(III) acetate 99.9 trace metals 207234-04-6 [sigmaaldrich.com]

3. gelest.com [gelest.com]

4. gelest.com [gelest.com]

5. cdhfinechemical.com [cdhfinechemical.com]

6. datasheets.scbt.com [datasheets.scbt.com]

7. Erbium (III) acetate hydrate | Erbium triacetate tetrahydrate | C6H9ErO6 - Ereztech
[ereztech.com]

To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: Erbium Acetate Hydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12061041/docs#personal-protective-equipment-ppe-
handling-guide-erbium-acetate-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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